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Compound of Interest

Compound Name: TRV-1387

Cat. No.: B12397326 Get Quote

Essential guidance for the safe and compliant disposal of TRV-1387 (Oliceridine) in a research

environment.

TRV-1387, known chemically as oliceridine, is a potent opioid agonist. Its proper disposal is

crucial to prevent environmental contamination and potential diversion. As a Schedule II

controlled substance, the disposal of oliceridine is regulated and must be conducted in

accordance with federal, state, and local regulations.

Hazard and Safety Information
A Safety Data Sheet (SDS) for oliceridine hydrochloride provides the following key hazard

information[1]:

Hazard Statement Description

H302 Harmful if swallowed.

H410 Very toxic to aquatic life with long lasting effects.

Disposal Procedures
The primary directive for the disposal of oliceridine is to use an approved waste disposal

plant[1]. This ensures that the compound is handled and neutralized in a manner that is safe for

the environment and public health.
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Step-by-Step Disposal Guidance:

Consult Institutional Guidelines: Before proceeding, researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific protocols

regarding the disposal of Schedule II controlled substances and hazardous chemical waste.

Segregate Waste: Oliceridine waste should be segregated from other laboratory waste

streams. This includes any unused product, contaminated labware (e.g., vials, syringes,

pipette tips), and personal protective equipment (PPE).

Containerize and Label:

Place all oliceridine waste into a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include the words "Hazardous Waste," the full chemical name

(Oliceridine), and any other information required by your institution.

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the

containerized oliceridine waste.

In the absence of a specific institutional protocol or a licensed disposal service, the U.S. Drug

Enforcement Administration (DEA) and the Food and Drug Administration (FDA) provide

general guidelines for the disposal of unused opioids[2][3]:

Drug Take-Back Programs: The preferred method for disposing of unused opioids is through

a DEA-registered drug take-back program[2][3]. These programs provide a secure and

environmentally sound way to dispose of controlled substances.

Disposal in Household Trash (if take-back is not feasible): If a take-back program is not

accessible, the FDA recommends mixing the unused oliceridine with an unpalatable

substance such as dirt, cat litter, or used coffee grounds. This mixture should then be placed

in a sealed plastic bag before being discarded in the household trash[2].

Experimental Protocols and Workflows
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General Handling and Storage in a Laboratory Setting
Proper handling and storage are critical to ensure the safety of laboratory personnel and to

maintain the integrity of the compound.

Aspect Procedure

Handling

Avoid inhalation, and contact with eyes and

skin. Avoid the formation of dust and aerosols.

Use only in areas with appropriate exhaust

ventilation[1].

Storage

Keep the container tightly sealed in a cool, well-

ventilated area. Keep away from direct sunlight

and sources of ignition. Store at -20°C (as a

powder) or -80°C (in solvent)[1].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of TRV-
1387 (Oliceridine).
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TRV-1387 (Oliceridine) Disposal Workflow

Start: Unused or Expired TRV-1387

Consult Institutional EHS Guidelines for Controlled Substances

DEA-Registered Take-Back Program Available?

Utilize Take-Back Program for Disposal

Yes

No Take-Back Program Available

No

End of Disposal Process

Mix with Unpalatable Substance (e.g., cat litter, coffee grounds)

Place Mixture in a Sealed Plastic Bag

Dispose of in Household Trash

Click to download full resolution via product page

Caption: Decision workflow for the disposal of TRV-1387 (Oliceridine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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